Cas no 94035-02-6 (Hydroxypropyl-beta-cyclodextrin)

• Product Name: Hydroxypropyl-beta-cyclodextrin
• CAS No: 94035-02-6
• Molecular Formula: C₅₄H₁₀₂O₃₉
• Molecular Weight: 1375.36430311203
• CID: 61677
• PubChem ID: 44134771

Hydroxypropyl-beta-cyclodextrin Properties

Names and Identifiers

• Hydroxypropyl-beta-cyclodextrin
• beta-Cyclodextrin 2-hydroxypropyl ethers
• HPBCD
• HPCD
• HYDROXYPROPYL-Β-CYCLODEXTRIN
• HYDROXYPR OPYL-BETACYCLODEXTRIN
• HB4927
• BCP28369
• C54H102O39
• AS-60727
• tetrakis(1-proponol); cyclo-hepta-amylose
• 2-Hydroxypropy-.beta.-cyclodextrin;2-Hydroxypropylether-b-cyclodextrin
• 5,10,15,20,25,30,35-Heptakis(hydroxymethyl)-2,4,7,9,12,14,17,19,22,24,27,29,32,34-tetradecaoxaoctacyclo[31.2.2.23,6.28,11.213,16.218,21.223,26.228,31]nonatetracontane-36,37,38,39,40,41,42,43,44,45,46,47,48,49-tetradecol;propan-1-ol
• BZRWCHBEBFPRGF-UHFFFAOYSA-N
• 94035-02-6
• AKOS015901120
• 2-Hydroxypropyl- beta -cyclodextrin

• InChIKey： BZRWCHBEBFPRGF-PVKHTFPWSA-N
• Inchi： InChI=1S/C42H70O35.4C3H8O/c43-1-8-29-15(50)22(57)36(64-8)72-30-9(2-44)66-38(24(59)17(30)52)74-32-11(4-46)68-40(26(61)19(32)54)76-34-13(6-48)70-42(28(63)21(34)56)77-35-14(7-49)69-41(27(62)20(35)55)75-33-12(5-47)67-39(25(60)18(33)53)73-31-10(3-45)65-37(71-29)23(58)16(31)51;4*1-2-3-4/h8-63H,1-7H2;4*4H,2-3H2,1H3/t8-,9-,10-,11-,12-,13-,14-,15+,16+,17+,18+,19+,20+,21+,22+,23+,24+,25+,26+,27+,28+,29-,30-,31-,32-,33-,34-,35-,36-,37-,38-,39-,40-,41-,42-;;;;/m1..../s1
• SMILES： O[C@@]1([C@@]2(O[C@@](CO)([H])[C@@H](O[C@H]3O[C@@](CO)([H])[C@@H](O[C@@H]4[C@]([C@@]([C@H](O[C@@H]5[C@]([C@@]([C@H](O[C@@H]6[C@]([C@@]([C@H](O[C@@H]7[C@]([C@@]([C@H](O[C@@]8([C@]([C@@]([C@H](O2)[C@](CO)([H])O8)(O)[H])(O)[H])[H])[C@](CO)([H])O7)(O)[H])(O)[H])[C@](CO)([H])O6)(O)[H])(O)[H])[C@](CO)([H])O5)(O)[H])(O)[H])[C@](CO)([H])O4)(O)[H])(O)[H])[C@](O)([H])[C@@]3(O)[H])[C@]1(O)[H])[H])[H].OCCC.OCCC.OCCC.OCCC

Computed Properties

• Exact Mass: 1374.5998234g/mol
• Hydrogen Bond Donor Count: 25
• Hydrogen Bond Acceptor Count: 39
• Rotatable Bond Count: 11
• Monoisotopic Mass: 1374.5998234g/mol
• Heavy Atom Count: 93
• Complexity: 1490
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 35
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 5
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 635Ų

Experimental Properties

• Melting Point: 278ºC
• Solubility: H2O: 45 % (w/v)
• Color/Form: White or light yellow powder
• Solubility: dissolve in water